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Compound of Interest

Compound Name: Sodium anthranilate

Cat. No.: B1290561

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of sodium
anthranilate as a precipitating agent in the gravimetric analysis of various metal ions.
Gravimetric analysis is a highly accurate and precise method for quantitative analysis, relying
on the measurement of mass. Sodium anthranilate (C7HsNNaO2) is an effective reagent for
the selective precipitation of several metal ions, forming stable, insoluble metal anthranilate
complexes.

Introduction

Sodium anthranilate, the sodium salt of anthranilic acid, is a versatile organic precipitating
agent used in the quantitative determination of various metal ions. The functional groups of the
anthranilate ion, the carboxylate and the amino group, allow it to form stable chelate complexes
with metal cations. This property makes it a valuable reagent in gravimetric analysis, where the
selective precipitation of a metal ion from a solution, followed by filtration, drying, and weighing
of the precipitate, allows for the accurate determination of the metal's concentration.

This application note provides a general protocol for the gravimetric determination of metals
using sodium anthranilate and includes specific data for several common metal ions where
information is available. It is important to note that for some metal ions, complete quantitative
data for this specific method are not readily available in the literature, and therefore,
optimization of the procedure may be required.
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Principle of the Method

The gravimetric determination of a metal ion (Mn*) using sodium anthranilate involves the
following reaction:

n C7sHeNNaO2z(aq) + Mr*(aq) - M(C7HsNO2)n(s) + n Na*(aq)

The metal anthranilate precipitate, M(C7HsNO2)n, is sparingly soluble in the solution from which
it is precipitated. By carefully controlling experimental conditions such as pH, temperature, and
reagent concentration, quantitative precipitation can be achieved. The precipitate is then
collected, washed to remove impurities, dried to a constant weight, and weighed. The mass of
the metal in the original sample is then calculated using the known stoichiometry of the
precipitate.

General Experimental Protocol

The following is a general procedure for the gravimetric determination of metal ions using
sodium anthranilate. Specific parameters for individual metals should be optimized based on
the data provided in the subsequent sections.

3.1. Materials and Reagents

e Sodium Anthranilate Solution (e.g., 3% w/v): Dissolve the appropriate mass of sodium
anthranilate in deionized water. The concentration may need to be adjusted based on the
specific metal being analyzed.

» Metal Salt Solution: A solution containing the metal ion to be analyzed.

e pH-adjusting solutions: Dilute solutions of a weak acid (e.g., acetic acid) and a weak base
(e.g., ammonia solution or sodium acetate) to control the pH of the precipitation medium.

e Wash Solution: A dilute solution of sodium anthranilate or another appropriate electrolyte to
wash the precipitate and prevent peptization.

e Deionized Water

¢ Analytical Balance
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o Beakers, Graduated Cylinders, Pipettes
e Heating Plate/Water Bath

« Filtration apparatus: Sintered glass crucible (Gooch crucible) or ashless filter paper with a
funnel.

e Drying Oven
e Desiccator

3.2. Procedure

Sample Preparation: Accurately weigh a suitable amount of the sample containing the metal
ion and dissolve it in a known volume of deionized water in a beaker.

e pH Adjustment: Adjust the pH of the solution to the optimal range for the specific metal ion
using the appropriate buffer or pH-adjusting solutions. This is a critical step to ensure
quantitative precipitation and to minimize interferences.

» Precipitation: Heat the solution to about 60-80 °C. Slowly, and with constant stirring, add a
slight excess of the sodium anthranilate solution. The formation of a precipitate will be
observed.

o Digestion: Keep the beaker with the precipitate on a water bath or a hot plate at a controlled
temperature (e.g., 60-80 °C) for a period of 30-60 minutes. This process, known as digestion,
promotes the growth of larger, purer crystals that are easier to filter.

« Filtration: Allow the precipitate to settle. Decant the supernatant liquid through a pre-weighed
sintered glass crucible or ashless filter paper. Transfer the precipitate to the filter and wash it
with a small amount of the appropriate wash solution to remove any adsorbed impurities.

e Drying: Place the crucible or filter paper with the precipitate in a drying oven set to the
recommended temperature for the specific metal anthranilate. Dry to a constant weight. This
involves repeated cycles of drying, cooling in a desiccator, and weighing until two
consecutive weighings are within an acceptable tolerance (e.g., + 0.3 mg).
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e Calculation: Calculate the mass of the metal in the original sample based on the mass of the
dried precipitate and the gravimetric factor.

Gravimetric Factor (GF) = (Atomic Mass of Metal) / (Formula Mass of Precipitate)
Mass of Metal = Mass of Precipitate x GF

Quantitative Data for Specific Metal lons

The following tables summarize the available quantitative data for the gravimetric determination
of several metal ions using sodium anthranilate. It is important to note that some of this data
is derived from general precipitation studies and may require optimization for this specific
gravimetric method.

Table 1. Optimal Precipitation Conditions
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Optimal pH Range for
Metal lon . Notes
Precipitation

Optimal pH for quantitative
) gravimetric analysis with
Cadmium (Cd?*) 5.3 - 7.0 (for removal) ) )
anthranilate requires

verification.

A study on cobalt oxide
nanoparticle synthesis
suggests this range. For
Cobalt (Co?+) 8.0-9.0 i ) )
gravimetric analysis, a neutral
or very slightly acidic solution

is also reported.

The optimal pH for copper
) anthranilate precipitation
Copper (Cuz+) ~8.1 (for hydroxide) )
needs to be experimentally

determined.

Precipitation of nickel

hydroxide begins around pH
Nickel (Ni2*) 5.0 - 9.0 (for hydroxide) 5.5-6. The optimal range for

the anthranilate complex

should be investigated.

The optimal pH for manganese
Manganese (Mnz2+) > 8.5 (for carbonate) anthranilate precipitation

needs to be determined.

The optimal pH for lead

anthranilate precipitation

Lead (Pb?*) 8.0 - 8.5 (for hydroxide) )
needs to be experimentally
determined.
A neutral or very slightly acidic
) ] solution is often recommended
Zinc (Zn2+) ~9.5 (for hydroxide)

for zinc anthranilate

precipitation.
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Table 2: Properties of Metal Anthranilate Precipitates

Molecular Recommended
Formula of Weight of Gravimetric Drying
Metal lon . .
Precipitate Precipitate ( Factor Temperature
g/mol ) (°C)
] Data not
Cadmium (Cd2*)  Cd(C7HsNO2)2 386.72 0.2905 _
available
Cobalt (Co?+) Co(C7HsNO2)2 331.26 0.1778 115
Data not
available (drying
Copper (Cuz+) Cu(C7HsNO2)2 335.87 0.1892
under vacuum
reported)
~110-120 (by
. . . analogy with
Nickel (Ni2*) Ni(C7HsNO2)2 331.02 0.1773 )
other Ni
complexes)
Data not
Manganese available (drying
Mn(C7HsNO2)2 327.26 0.1679
(Mn2+) under vacuum
reported)
90 (for other lead
Lead (Pb2+) Pb(C7HeNO2)2 479.53 0.4321 o
precipitates)
zZinc (Zn?*) Zn(C7HsNO2)2 337.71 0.1934 110

Note: The molecular weights and gravimetric factors are calculated based on the anhydrous

form of the precipitates. The presence of water of hydration would alter these values and

should be determined experimentally through techniques like thermogravimetric analysis

(TGA).

Interferences
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Sodium anthranilate is a selective but not a specific reagent. Several metal ions can form
precipitates with anthranilate, leading to potential interferences. The selectivity can be
significantly improved by controlling the pH of the solution. For example, by adjusting the pH, it
is possible to selectively precipitate certain metals while others remain in solution.

Common interfering ions may include other transition metals that form insoluble anthranilates
under similar pH conditions. Masking agents can sometimes be employed to prevent the
precipitation of interfering ions. For instance, citrate or tartrate ions can be used to form soluble
complexes with ions like Fe3* and AIR*, preventing their precipitation as hydroxides in the
buffered solution.

A study on the gravimetric determination of cobalt with anthranilic acid noted that the results
could be slightly high, possibly due to co-precipitation of the reagent itself. Therefore, using the
minimum necessary excess of the precipitating agent is recommended.

Visualization of the Experimental Workflow

The following diagram illustrates the logical workflow of the gravimetric analysis protocol using
sodium anthranilate.
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Workflow for Gravimetric Analysis with Sodium Anthranilate

1. Sample Preparation
(Dissolve Weighed Sample)

l

2. pH Adjustment
(Add Buffer/Acid/Base)

'

3. Precipitation
(Add Sodium Anthranilate Solution)

4. Digestion
(Heat at 60-80 °C)

'

5. Filtration & Washing
(Separate Precipitate)

'

6. Drying
(Dry to Constant Weight)

'

7. Weighing
(Analytical Balance)

8. Calculation
(Determine Metal Content)

Click to download full resolution via product page

Gravimetric analysis workflow using sodium anthranilate.

Conclusion
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Sodium anthranilate is a valuable reagent for the gravimetric determination of several metal
ions. The provided protocol offers a general framework for conducting such analyses. For
accurate and reliable results, it is crucial to carefully control the experimental parameters,
particularly the pH of the precipitation medium and the drying temperature of the precipitate.
The quantitative data summarized in this note serves as a starting point, and for metals where
specific data is lacking, experimental optimization is highly recommended. The selectivity of the
method can be enhanced through careful pH control and the use of masking agents to mitigate
interferences.

 To cite this document: BenchChem. [Application Notes and Protocols for Gravimetric
Analysis Using Sodium Anthranilate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1290561#protocol-for-using-sodium-anthranilate-in-
gravimetric-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1290561?utm_src=pdf-body
https://www.benchchem.com/product/b1290561#protocol-for-using-sodium-anthranilate-in-gravimetric-analysis
https://www.benchchem.com/product/b1290561#protocol-for-using-sodium-anthranilate-in-gravimetric-analysis
https://www.benchchem.com/product/b1290561#protocol-for-using-sodium-anthranilate-in-gravimetric-analysis
https://www.benchchem.com/product/b1290561#protocol-for-using-sodium-anthranilate-in-gravimetric-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1290561?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

